Cas no 79458-54-1 (Butane,1,1,1,4,4,4-hexachloro-)

• Product Name: Butane,1,1,1,4,4,4-hexachloro-
• CAS No: 79458-54-1
• MF: C₄H₄Cl₆
• MW: 264.792555809021
• CID: 578034
• PubChem ID: 33526
• Update Time: 2025-04-19

Butane,1,1,1,4,4,4-hexachloro- Chemical and Physical Properties

Names and Identifiers

• Butane,1,1,1,4,4,4-hexachloro-
• BUTANE, HEXACHLORO-
• 1,1,1,4,4,4-HEXACHLOROBUTANE
• 79458-54-1
• 26523-63-7
• PCB2
• SCHEMBL2455472
• DTXSID20949381
• 1,1,1,4,4,4-hexa-chlorobutane

• Inchi： 1S/C4H4Cl6/c5-3(6,7)1-2-4(8,9)10/h1-2H2
• InChI Key： MINPZZUPSSVGJN-UHFFFAOYSA-N
• SMILES： ClC(CCC(Cl)(Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 263.841466g/mol
• Monoisotopic Mass: 261.844416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 83.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų